Cas no 30687-07-1 (2-Propenamide,N-(2-chloroethyl)-3-(4-methoxyphenyl)-)

• Product Name: 2-Propenamide,N-(2-chloroethyl)-3-(4-methoxyphenyl)-
• CAS No: 30687-07-1
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 310394
• PubChem ID: 6434079
• Update Time: 2025-04-19

2-Propenamide,N-(2-chloroethyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-(2-chloroethyl)-3-(4-methoxyphenyl)-
• (E)-N-(2-chloroethyl)-3-(4-methoxyphenyl)prop-2-enamide
• N-(2-Chloroethyl)-4-methoxycinnamamide
• 30687-07-1
• CINNAMAMIDE, N-(2-CHLOROETHYL)-4-METHOXY-
• BRN 2102404
• 2-Propenamide, N-(2-chloroethyl)-3-(4-methoxyphenyl)-

• Inchi： 1S/C12H14ClNO2/c1-16-11-5-2-10(3-6-11)4-7-12(15)14-9-8-13/h2-7H,8-9H2,1H3,(H,14,15)/b7-4+
• InChI Key： BLHWZUJWUBBBPV-QPJJXVBHSA-N
• SMILES： ClCCNC(/C=C/C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 239.07142
• Monoisotopic Mass: 239.071306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.17
• Boiling Point: 458.3°Cat760mmHg
• Flash Point: 231°C
• Refractive Index: 1.563
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides